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Chemical and Structural Application Notes

Heptyl 1-Thiohexopyranoside is an experimental small molecule with the chemical formula C13H26O5S

and an average molecular weight of 294.408 g/mol [1] [2]. It is classified as a thioglycoside, meaning it

features a sugar group connected to another group via a sulfur (S-glycosidic) bond [1].

The table below summarizes its core chemical identifiers:

Property Description

IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-3,4,5-triol [1] [3]

Chemical
Formula

C13H26O5S [1] [2] [4]

Molecular
Weight

294.408 g/mol (Average); 294.150095 g/mol (Monoisotopic) [1] [4]

SMILES [H][C@]1(CO)O[C@@]([H])(SCCCCCCC)[C@]([H])(O)[C@@]([H])(O)

[C@]1([H])O [1] [3]

InChI Key HPEGNLMTTNTJSP-LBELIVKGSA-N [1] [2] [3]
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Property Description

CAS Number 85618-20-8 [4]

DrugBank
Status

Experimental [1]

Identified Protein Targets and Research Context

While a specific, approved therapeutic indication is not listed, Heptyl 1-Thiohexopyranoside has been

identified in databases as interacting with several protein targets, suggesting its use in structural biology and

biochemistry research [1] [2].

The following table lists these proteins and their general biological context:

Protein Target Organism Research / Biological Context

Rhodopsin Humans A G-protein coupled receptor (GPCR)
essential for vision in low-light conditions [1].

Flavodoxin/Ferredoxin-NADP+
Reductase

Rhodobacter
capsulatus

An enzyme involved in electron transport [1].

Acyl Carrier Protein (ACP) Escherichia coli
(strain K12)

A key component in the fatty acid
biosynthesis system [1].

Biotin Biosynthesis
Cytochrome P450

Bacillus subtilis
(strain 168)

An enzyme involved in the synthesis of the
vitamin biotin [1].

Inferred Experimental Protocols and Workflows

Based on the compound's identity as a thioglycoside detergent and its listed protein targets, its primary

application is likely in the solubilization, stabilization, and crystallization of membrane proteins [1] [2]

[5].
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Protocol for Membrane Protein Solubilization and Crystallization

This protocol outlines a general workflow for using detergents like Heptyl 1-Thiohexopyranoside in

membrane protein biochemistry.

Start: Membrane Preparation

Cell Lysis and
Membrane Isolation

Solubilization with
Heptyl 1-Thiohexopyranoside

Centrifugation to Remove
Insoluble Material

Purification (e.g.,
Affinity Chromatography)

Crystallization Trials

End: Structure Determination

Click to download full resolution via product page

Diagram illustrating a general experimental workflow for membrane protein preparation.
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Detailed Methodology:

Membrane Preparation:

Begin with cell lysis of the organism expressing the target membrane protein (e.g., E. coli for
Acyl Carrier Protein) using methods like sonication or high-pressure homogenization.

Separate the membrane fraction from soluble proteins and cellular debris via ultracentrifugation
(e.g., 100,000 x g for 1 hour).

Solubilization:

Resuspend the membrane pellet in a suitable buffer.
Add Heptyl 1-Thiohexopyranoside from a concentrated stock solution to achieve a final

concentration typically between 1-2% (w/v). The optimal detergent-to-protein ratio should be
determined empirically.

Incubate the mixture with gentle agitation for 1-2 hours at 4°C to allow the detergent to disrupt
the lipid bilayer and encapsulate the membrane protein.

Insoluble Material Removal:

Centrifuge the solubilized mixture at high speed (e.g., 40,000 x g for 30 minutes) to pellet any
insoluble material.

The target protein will now be in the supernatant.

Purification:

Subject the supernatant to standard protein purification techniques such as affinity
chromatography (e.g., His-tag purification), size-exclusion chromatography, or ion-exchange

chromatography.
Maintain a critical micelle concentration (CMC) of Heptyl 1-Thiohexopyranoside in all buffers

throughout the purification to keep the protein stable and prevent aggregation.

Crystallization:

Use the purified protein in complex with the detergent for crystallization trials.

Employ common methods like vapor diffusion. The detergent will form a micelle around the
hydrophobic regions of the protein, facilitating the formation of crystal contacts necessary for X-

ray crystallography [2] [5].

Logical Pathway for Research Use
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The relationship between the compound's properties and its research applications can be summarized as

follows:

Amphiphilic Structure

Solubilizes Membrane Proteins

Thioglycoside Detergent

Aids in Protein Crystallization 3D Protein Structure
Determination

Click to download full resolution via product page

Diagram showing the logical connection between the compound's properties and its research outcomes.

Handling and Safety Considerations

Regulatory Status: This compound is listed as "Experimental" and is not approved for clinical use in

any country [1] [6].
Data Availability: Key pharmacological data—including pharmacodynamics, absorption, distribution,

metabolism, excretion (ADME), and toxicity profiles—are currently "Not Available" in the accessed
databases [1]. Standard laboratory safety protocols for handling chemical reagents should be

followed.

Knowledge Gaps and Future Research

The available public data is primarily structural. Future research directions could focus on:

Protocol Optimization: Determining the precise effective concentration and conditions for
solubilizing specific membrane protein classes.

Comparative Studies: Benchmarking the effectiveness of Heptyl 1-Thiohexopyranoside against
other common detergents (e.g., DDM, OG) in terms of protein stability and crystallization success

rates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://go.drugbank.com/drugs/DB04450
https://bioinformatics.rcsb.org/ligand/HTG
https://thebiogrid.org/chemical/4264/heptyl-1-thiohexopyranoside.html
https://www.chemspider.com/Chemical-Structure.488175.html
https://wellesu.com/10.1016/0008-6215%2889%2985008-6
https://www.medicinesfaq.com/brand/heptyl-1-thiohexopyranoside
https://www.smolecule.com/products/b591824#heptyl-1-thiohexopyranoside-biochemical-applications
https://www.smolecule.com/products/b591824#heptyl-1-thiohexopyranoside-biochemical-applications
https://www.smolecule.com/products/b591824#heptyl-1-thiohexopyranoside-biochemical-applications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s591824?utm_src=pdf-bulk
https://www.smolecule.com/products/s591824?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
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